Cas no 1803589-64-1 (5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole)

• Product Name: 5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole
• CAS No: 1803589-64-1
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD28954118
• CID: 5055520
• PubChem ID: 119031682
• Update Time: 2025-08-03

5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole
• 5-(azidomethyl)-4-methyl-2-propan-2-yl-1,3-oxazole
• 5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole

• MDL： MFCD28954118
• Inchi： 1S/C8H12N4O/c1-5(2)8-11-6(3)7(13-8)4-10-12-9/h5H,4H2,1-3H3
• InChI Key： QYTUVFVNDPQPOU-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])=C(C)N=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 2.8
• Topological Polar Surface Area: 40.4

Additional information on 5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole

5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole (CAS No. 1803589-64-1): A Comprehensive Overview

The compound 5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole (CAS No. 1803589-64-1) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and bioconjugation. Its unique structural features, including the azidomethyl functional group and the oxazole ring, make it a versatile building block for various applications. This article delves into the properties, synthesis, applications, and market trends of this intriguing compound.

One of the most notable aspects of 5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole is its role in click chemistry, a rapidly growing area of research. The azide group in the molecule allows for efficient and selective reactions with alkynes, enabling the formation of stable triazole linkages. This property is particularly valuable in drug discovery, where researchers are increasingly focusing on bioorthogonal chemistry to label and track biomolecules in complex biological systems.

In the pharmaceutical industry, 5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole is being explored as a potential intermediate for the synthesis of novel therapeutics. Its oxazole core is a common motif in many bioactive molecules, contributing to their pharmacological activity. Recent studies have highlighted its utility in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are among the hottest topics in drug development today.

Beyond pharmaceuticals, this compound finds applications in materials science. The azidomethyl group can be used to modify polymers and surfaces, enabling the creation of advanced materials with tailored properties. Researchers are particularly interested in its potential for designing self-healing materials and smart coatings, which are highly sought after in industries ranging from electronics to aerospace.

The synthesis of 5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole typically involves multi-step organic reactions, including the formation of the oxazole ring followed by the introduction of the azidomethyl group. Advances in green chemistry have led to more sustainable synthetic routes, reducing the environmental impact of its production. This aligns with the growing demand for eco-friendly chemical processes in the industry.

Market trends indicate a rising demand for 5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole, driven by its expanding applications in research and development. Companies specializing in custom synthesis and high-value intermediates are actively stocking this compound to meet the needs of academic and industrial researchers. Its compatibility with high-throughput screening and combinatorial chemistry further enhances its appeal in modern drug discovery pipelines.

From a safety perspective, handling 5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole requires standard laboratory precautions. While the azide group is known for its reactivity, proper storage and handling protocols mitigate any potential risks. Researchers are advised to consult material safety data sheets (MSDS) and adhere to institutional guidelines when working with this compound.

In conclusion, 5-(Azidomethyl)-4-methyl-2-(propan-2-yl)-1,3-oxazole (CAS No. 1803589-64-1) is a multifaceted compound with significant potential across various scientific disciplines. Its role in click chemistry, drug discovery, and materials science underscores its importance in contemporary research. As the scientific community continues to explore its applications, this compound is poised to remain a key player in the development of innovative technologies and therapies.